Cas no 887587-24-8 (2-(3-methyl-4-piperidyl)acetic acid)
887587-24-8 structure
Product Name:2-(3-methyl-4-piperidyl)acetic acid
CAS No:887587-24-8
MF:C8H15NO2
MW:157.210202455521
CID:891873
PubChem ID:45357660
Update Time:2024-03-01
2-(3-methyl-4-piperidyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2'-METHYL-4'-PIPERIDINE ACETIC ACID
- 2-(3-METHYLPIPERIDIN-4-YL)ACETIC ACID
- SB12478
- 2-(3-methyl-4-piperidyl)acetic acid
-
- Inchi: 1S/C8H15NO2/c1-6-5-9-3-2-7(6)4-8(10)11/h6-7,9H,2-5H2,1H3,(H,10,11)
- InChI Key: GFBDQTKDCVNTTR-UHFFFAOYSA-N
- SMILES: OC(CC1CCNCC1C)=O
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3
- XLogP3: -1.8
2-(3-methyl-4-piperidyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07692-1G |
2-(3-methyl-4-piperidyl)acetic acid |
887587-24-8 | 95% | 1g |
¥ 1,148.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07692-5G |
2-(3-methyl-4-piperidyl)acetic acid |
887587-24-8 | 95% | 5g |
¥ 2,303.00 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1255755-1g |
2-(3-Methylpiperidin-4-yl)acetic acid |
887587-24-8 | 98% | 1g |
¥1502.00 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07692-100.0mg |
2-(3-methyl-4-piperidyl)acetic acid |
887587-24-8 | 95% | 100.0mg |
¥337.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07692-250.0mg |
2-(3-methyl-4-piperidyl)acetic acid |
887587-24-8 | 95% | 250.0mg |
¥454.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07692-500.0mg |
2-(3-methyl-4-piperidyl)acetic acid |
887587-24-8 | 95% | 500.0mg |
¥752.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07692-1.0g |
2-(3-methyl-4-piperidyl)acetic acid |
887587-24-8 | 95% | 1.0g |
¥1128.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07692-5.0g |
2-(3-methyl-4-piperidyl)acetic acid |
887587-24-8 | 95% | 5.0g |
¥2262.0000 | 2025-04-11 | |
| Ambeed | A1380479-100mg |
2-(3-Methylpiperidin-4-yl)acetic acid |
887587-24-8 | 98% | 100mg |
$78.0 | 2025-04-15 | |
| Ambeed | A1380479-250mg |
2-(3-Methylpiperidin-4-yl)acetic acid |
887587-24-8 | 98% | 250mg |
$105.0 | 2025-04-15 |
2-(3-methyl-4-piperidyl)acetic acid Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
887587-24-8 (2-(3-methyl-4-piperidyl)acetic acid) Related Products
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- 71985-81-4(2-(Piperidin-3-yl)acetic acid hydrochloride)
- 1822-31-7(3-(Piperidin-3-yl)propanoic acid)
- 52429-55-7(2-(3-ethylpiperidin-4-yl)acetic Acid;hydrochloride)
- 1388144-58-8(2-(3,3-Dimethylpiperidin-4-yl)acetic acid)
- 898229-66-8(3-Piperidineacetic acid, monopotassium salt)
- 84511-99-9(4-(3-piperidyl)butanoic acid)
- 71985-82-5(3-(3-piperidyl)propanoic acid;hydrochloride)
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